4-[(2-Aminoethyl)amino]-4-oxobutan-2-yl nitrate

• CAS No.: 106126-35-6
• Molecular Formula: C6H13N3O4
• Molecular Weight: 191.19 g/mol
• IUPAC Name: [4-(2-aminoethylamino)-4-oxobutan-2-yl] nitrate
• InChI: InChI=1S/C6H13N3O4/c1-5(13-9(11)12)4-6(10)8-3-2-7/h5H,2-4,7H2,1H3,(H,8,10)
• InChI Key: FIYKWBHWUURYBU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NCCN)O[N+](=O)[O-]

Description

4-[(2-Aminoethyl)amino]-4-oxobutan-2-yl nitrate is a useful research compound. Its molecular formula is C6H13N3O4 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g. 2-(3-Hydroxybutanoylamino)-ethylamine are slowly introduced, with stirring at 5° to 10° C., into 100% nitric acid. After stirring for 2 hours at 0° to 5° C., the reaction solution is stirred into 1 liter of ice-cooled anhydrous diethyl ether, the supernatant ethereal layer is decanted off, the separated oil is covered with methylene chloride and the base is liberated with sodium carbonate. After suction filtration and evaporation in a vacuum at a maximum bath temperature of 20° C., there are obtained 33 g. (84% of theory) of base in the form of an oil.